Cas no 87969-79-7 (2-Chloro-1,3-dioctylbenzene)

• Product Name: 2-Chloro-1,3-dioctylbenzene
• CAS No: 87969-79-7
• MF: C₂₂H₃₇Cl
• MW: 336.982186079025
• CID: 649916
• Update Time: 2023-08-03

2-Chloro-1,3-dioctylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-chloro-1,3-dioctyl-
• 2-chloro-1,3-dioctylbenzene
• 2-Chloro-1,3-dioctylbenzene

• Inchi： 1S/C22H37Cl/c1-3-5-7-9-11-13-16-20-18-15-19-21(22(20)23)17-14-12-10-8-6-4-2/h15,18-19H,3-14,16-17H2,1-2H3
• InChI Key： WGUIUCRYEVYOOV-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1CCCCCCCC)CCCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 23
• Rotatable Bond Count: 14
• Complexity: 226
• Topological Polar Surface Area: 0